Ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C27H30N2O5/c1-4-33-20-8-6-18(7-9-20)26(30)23-17-28-24-11-10-21(32-3)16-22(24)25(23)29-14-12-19(13-15-29)27(31)34-5-2/h6-11,16-17,19H,4-5,12-15H2,1-3H3
• InChI Key: LNDOEFHKWWYRAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2N4CCC(CC4)C(=O)OCC)OC
• Molecular Formula: C27H30N2O5
• Molecular Weight: 462.5 g/mol

Description

Ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate represents a chemical entity that has garnered interest within the chemical research community for its unique structure and potential for varied applications, although specifics on its direct synthesis and properties are not readily available in existing literature.

Synthesis Analysis

Synthesis approaches for compounds similar to Ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate often involve multi-step reactions, including the use of specific catalysts or reagents to construct the complex molecular architecture. For instance, a related compound was synthesized through a sequence that included a Cope rearrangement followed by further unsaturation introduction and methylation (Bradbury, Gilchrist, & Rees, 1982).

Molecular Structure Analysis

The molecular structure of closely related compounds involves complex ring systems and functional groups that contribute to their reactivity and potential biological activity. Crystal structure analysis via X-ray diffraction is a common method used to elucidate the precise arrangement of atoms within a molecule (Yeong et al., 2018).

Chemical Reactions and Properties

Compounds within this class can undergo various chemical reactions, including cyclization and rearrangement, depending on their specific structural features. For example, ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, a structurally related entity, demonstrated a unique skeletal rearrangement at elevated temperatures (Bradbury, Gilchrist, & Rees, 1982).

Scientific Research Applications

Central Nervous System Activity

Research has explored the effects of similar compounds on the central nervous system. For instance, a study found that compounds similar to Ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate generally cause a loss of motor control in mice, indicating potential CNS activity (Hung, Janowski, & Prager, 1985).

Synthesis and Biological Properties

Another study involved the synthesis of new piperidine substituted benzothiazole derivatives, closely related to the compound . These synthesized compounds showed significant antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021).

Fluorinated Derivatives in Medicinal Chemistry

A study on the synthesis of new fluorinated derivatives of quinolinecarboxylic acids, related to the chemical structure of interest, highlights the importance of such compounds in the development of medicinal chemistry (Nosova, Sidorova, Lipunova, Mochul’skaya, Chasovskikh, & Charushin, 2002).

Asymmetric Synthesis in Medicinal Chemistry

In the field of medicinal chemistry, asymmetric syntheses of related alkaloids have been reported, indicating the significance of such compounds in the synthesis of complex molecules used in medical applications (Hirai, Terada, Yamazaki, & Momose, 1992).

Antimicrobial Activity

The synthesis and evaluation of new pyridine derivatives, which include compounds structurally similar to Ethyl 1-[3-(4-ethoxybenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxylate, have shown antimicrobial activity. This suggests potential applications in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).